molecular formula C15H12FNO4 B6393980 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]isonicotinic acid, 95% CAS No. 1261957-89-4

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]isonicotinic acid, 95%

Cat. No. B6393980
CAS RN: 1261957-89-4
M. Wt: 289.26 g/mol
InChI Key: BMPWBNKTAJEMHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]isonicotinic acid, or 3-EFINA, is a compound of interest in the fields of biochemistry and physiology. It is a derivative of isonicotinic acid, a common component of many pharmaceuticals, and has a wide range of applications in scientific research.

Mechanism of Action

The mechanism of action of 3-EFINA is not fully understood. However, it is believed to act as an inhibitor of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It is also believed to inhibit the activity of enzymes involved in DNA repair pathways, as well as enzymes involved in cell cycle control.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-EFINA are not fully understood. However, it is believed to have an inhibitory effect on the activity of acetylcholinesterase, which could lead to increased levels of acetylcholine in the brain. This could potentially lead to increased alertness, improved memory, and enhanced learning. Additionally, it is believed to have an inhibitory effect on the activity of enzymes involved in DNA repair pathways, which could potentially lead to reduced levels of DNA damage.

Advantages and Limitations for Lab Experiments

The use of 3-EFINA in laboratory experiments has several advantages. It is relatively easy to synthesize, and can be used in a variety of experiments. Additionally, it has a wide range of applications in scientific research, making it a useful tool for studying the effects of inhibitors on enzymes involved in various biochemical processes.
However, there are also some limitations to its use. It is not well-studied, and its mechanism of action is not fully understood. Additionally, it can be toxic to some cell types, and must be used in carefully controlled experiments.

Future Directions

There are a number of potential future directions for research on 3-EFINA. More research is needed to better understand its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research is needed to determine its potential therapeutic applications. Additionally, research should be conducted to explore its potential as an inhibitor of enzymes involved in DNA repair pathways and cell cycle control. Finally, further research should be conducted to explore its potential toxicity to various cell types.

Synthesis Methods

3-EFINA can be synthesized using a variety of methods. One method involves the reaction of isonicotinic acid with ethyl chloroformate and 3-fluorobenzoic acid in the presence of a base, such as triethylamine or sodium hydroxide. This reaction results in the formation of 3-EFINA as the main product. Other methods involve the use of different reactants and solvents, such as acetic acid, toluene, and methanol.

Scientific Research Applications

3-EFINA has been used in a variety of scientific research applications. It has been studied for its potential to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 3-EFINA has also been used to study the effects of inhibitors on the activity of enzymes involved in DNA repair pathways. Additionally, it has been used to study the effects of inhibitors on the activity of enzymes involved in cell cycle control.

properties

IUPAC Name

3-(4-ethoxycarbonyl-3-fluorophenyl)pyridine-4-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12FNO4/c1-2-21-15(20)11-4-3-9(7-13(11)16)12-8-17-6-5-10(12)14(18)19/h3-8H,2H2,1H3,(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BMPWBNKTAJEMHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(C=C(C=C1)C2=C(C=CN=C2)C(=O)O)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12FNO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40688306
Record name 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]pyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40688306
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

289.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1261957-89-4
Record name 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]pyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40688306
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.